Cas no 112504-68-4 (N-(3-Phenoxycinnamyl)acetohydroxamic acid)

• Product Name: N-(3-Phenoxycinnamyl)acetohydroxamic acid
• CAS No: 112504-68-4
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 193160
• Update Time: 2023-08-03

N-(3-Phenoxycinnamyl)acetohydroxamic acid Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-hydroxy-N-[3-(3-phenoxyphenyl)-2-propenyl]-, (E)- (9CI)
• BW A4C
• BW4C
• Bwa-4C
• Bwa 4C
• N-(3-phenoxycinnamyl)acetohydroxamic acid
• BW-A4C
• BWA4C
• C17H17NO3
• Acetamide, N-hydroxy-N-(3-(3-phenoxyphenyl)-2-propenyl)-
• N-(E)-3-(3-Phenoxyphenyl)prop-2-enylacetohydroxamine acid
• Acetohydroxamine acid, N-(E)-3-(3-phenoxyphenyl)prop-2-enyl-
• Acetamide, N-hydroxy-N-(3-(3-phenoxyphenyl)-2-propenyl)-, (E)-
• BW-4AC
• BW-A-4C
• JMC515449 Compound 7
• BDBM22334
• N-[(E)-3-(3-Phenoxyphenyl)prop-2-enyl]acetohydroxamic acid
• B
• N-(3-Phenoxycinnamyl)acetohydroxamic acid

• Inchi： 1S/C17H17NO3/c1-14(19)18(20)12-6-8-15-7-5-11-17(13-15)21-16-9-3-2-4-10-16/h2-11,13,20H,12H2,1H3/b8-6+
• InChI Key： CEUDWZXMLMKPNN-SOFGYWHQSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(/C=C/CN(C(C)=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Topological Polar Surface Area: 49.8